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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B1290566

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of Acid Orange 156 in
spectrophotometric experiments, particularly for the quantification of cationic analytes such as
pharmaceuticals, surfactants, and other organic molecules containing primary amine groups.
The protocols described are based on the principle of ion-pair extractive spectrophotometry, a
well-established technique for drug analysis.[1][2][3][4]

Introduction

Acid Orange 156, a diazo dye, possesses anionic properties that make it a suitable reagent for
forming ion-pair complexes with cationic compounds.[5] This interaction results in the formation
of a colored complex that can be extracted into an immiscible organic solvent. The intensity of
the color in the organic phase, which is proportional to the concentration of the analyte, is then
measured using a spectrophotometer. This method offers a simple, cost-effective, and sensitive
approach for quantitative analysis in various matrices.[1][2][6]

Chemical Structure of Acid Orange 156:
¢ Molecular Formula: C21H19N4NaOsS[7]
e Molecular Weight: 462.46 g/mol [1]

o CAS Registry Number: 68555-86-2[7]
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Principle of lon-Pair Extractive Spectrophotometry

The fundamental principle involves the reaction between the anionic Acid Orange 156 dye and
a cationic analyte (typically a drug with a protonated amine group) in an acidic aqueous
solution to form a stable, electrically neutral ion-pair complex. This complex is then
preferentially extracted into an organic solvent, while the unreacted, water-soluble dye remains
in the aqueous phase. The absorbance of the organic extract is measured at the wavelength of
maximum absorption (Amax) of the ion-pair complex. A calibration curve is constructed by
plotting absorbance versus the concentration of standard solutions of the analyte, which is then
used to determine the concentration of the analyte in unknown samples.[1][2][6]

Below is a diagram illustrating the general workflow of this technique.
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General Workflow for lon-Pair Extractive Spectrophotometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

